Cas no 50769-39-6 (Poly(oxy-1,2-ethanediyl),a-phosphono-w-butoxy-)

• Product Name: Poly(oxy-1,2-ethanediyl),a-phosphono-w-butoxy-
• CAS No: 50769-39-6
• MF: C₆H₁₅O₅P
• MW: 198.154063463211
• CID: 373806
• PubChem ID: 62009
• Update Time: 2025-04-19

Poly(oxy-1,2-ethanediyl),a-phosphono-w-butoxy- Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-phosphono-w-butoxy-
• Butoxypolyethanolmonophosphate
• Poly(oxy-1,2-ethanediyl), .alpha.-phosphono-.omega.-butoxy-
• EINECS 238-141-7
• Ethanol, 2-butoxy-, dihydrogen phosphate
• 2-Butoxyethyl acid phosphate
• 2-butoxyethyl phosphate
• starbld0016606
• Ethanol, 2-butoxy-, 1-(dihydrogen phosphate)
• 2-Butoxyethyl dihydrogenphosphate
• Mono(2-butoxyethyl) phosphate
• 50769-39-6
• 14260-98-1
• Butyl cellosolve phosphate
• SCHEMBL887888
• DTXSID8065741
• 2-butoxyethyl dihydrogen phosphate
• 1ST184169
• NS00021653

• Inchi： 1S/C6H15O5P/c1-2-3-4-10-5-6-11-12(7,8)9/h2-6H2,1H3,(H2,7,8,9)
• InChI Key： TVAJJUOMNRUGQA-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCOCCCC

Computed Properties

• Exact Mass: 198.06571057g/mol
• Monoisotopic Mass: 198.06571057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 76Ų